![molecular formula C25H24N6OS2 B2964765 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide CAS No. 847391-62-2](/img/structure/B2964765.png)
2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C25H24N6OS2 and its molecular weight is 488.63. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
The synthesis of heterocyclic compounds incorporating thiadiazole, thiazole, and pyrazole moieties has been extensively explored for their potential biological activities. For instance, Fadda et al. (2017) detailed the synthesis of various heterocycles as insecticidal agents against the cotton leafworm, showcasing the importance of such compounds in agricultural research and pest management Fadda et al., 2017. Similarly, Hossan (2020) discussed the antioxidant properties of 5-arylazo-2-chloroacetamido thiazole derivatives, indicating the role of such structures in medicinal chemistry and pharmaceutical research Hossan, 2020.
Anticancer and Antimicrobial Effects
The anticancer and antimicrobial effects of heterocyclic compounds, especially those containing benzothiazole moieties, have been a significant area of research. Havrylyuk et al. (2010) evaluated the antitumor screening of several novel 4-thiazolidinones with benzothiazole moiety, highlighting their potential in cancer therapy Havrylyuk et al., 2010. Cankilic and Yurttaş (2017) studied the antimicrobial effects of novel thiazole derivatives, emphasizing their significance in addressing antibiotic resistance Cankilic & Yurttaş, 2017.
Synthesis Techniques and Chemical Properties
Research on the synthesis of heterocyclic compounds, including thiazolo[3,2-a]pyrimidinones, reveals sophisticated techniques for creating complex molecules with potential therapeutic applications. Janardhan et al. (2014) discussed the synthesis of fused thiazolo[3,2-a]pyrimidinones, showcasing advances in chemical synthesis methodologies Janardhan et al., 2014.
Antioxidant Activity
The antioxidant activity of amidomethane sulfonyl-linked bis heterocycles, including pyrrolyl oxazoles/thiazoles/imidazoles, has been investigated, suggesting their utility in combating oxidative stress-related diseases. Talapuru et al. (2014) highlighted the excellent antioxidant activity of such compounds Talapuru et al., 2014.
properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N6OS2/c1-16-6-9-18(10-7-16)31-22(14-19-5-4-12-30(19)3)28-29-25(31)33-15-23(32)27-24-26-20-11-8-17(2)13-21(20)34-24/h4-13H,14-15H2,1-3H3,(H,26,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQOKEGWGNOYLMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC4=C(S3)C=C(C=C4)C)CC5=CC=CN5C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N6OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.